Cas no 1804869-06-4 (2-(Difluoromethyl)-3-methoxy-6-methylpyridine-4-carboxaldehyde)

2-(Difluoromethyl)-3-methoxy-6-methylpyridine-4-carboxaldehyde is a fluorinated pyridine derivative with a reactive aldehyde functional group, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The presence of the difluoromethyl and methoxy substituents enhances its electronic properties, facilitating selective reactivity in cross-coupling and nucleophilic addition reactions. Its structural features, including the methyl group at the 6-position, contribute to steric and electronic tuning, improving stability and compatibility with diverse reaction conditions. This compound is particularly useful in the development of agrochemicals and bioactive molecules, where fluorinated pyridines are sought after for their metabolic stability and lipophilicity. High purity and well-defined reactivity make it a reliable building block for advanced synthetic workflows.

2-(Difluoromethyl)-3-methoxy-6-methylpyridine-4-carboxaldehyde structure

1804869-06-4 structure

Product name:2-(Difluoromethyl)-3-methoxy-6-methylpyridine-4-carboxaldehyde

CAS No:1804869-06-4

MF:C₉H₉F₂NO₂

MW:201.1700694561

CID:4895306

2-(Difluoromethyl)-3-methoxy-6-methylpyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethyl)-3-methoxy-6-methylpyridine-4-carboxaldehyde
- Inchi： 1S/C9H9F2NO2/c1-5-3-6(4-13)8(14-2)7(12-5)9(10)11/h3-4,9H,1-2H3
- InChI Key： OBGOBIHITAEDGP-UHFFFAOYSA-N
- SMILES： FC(C1C(=C(C=O)C=C(C)N=1)OC)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 201
XLogP3: 1.3
Topological Polar Surface Area: 39.2

2-(Difluoromethyl)-3-methoxy-6-methylpyridine-4-carboxaldehyde Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A029020513-1g	2-(Difluoromethyl)-3-methoxy-6-methylpyridine-4-carboxaldehyde	1804869-06-4	95%	1g	$2,808.15	2022-04-01
Alichem	A029020513-250mg	2-(Difluoromethyl)-3-methoxy-6-methylpyridine-4-carboxaldehyde	1804869-06-4	95%	250mg	$1,068.20	2022-04-01
Alichem	A029020513-500mg	2-(Difluoromethyl)-3-methoxy-6-methylpyridine-4-carboxaldehyde	1804869-06-4	95%	500mg	$1,617.60	2022-04-01

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Additional information on 2-(Difluoromethyl)-3-methoxy-6-methylpyridine-4-carboxaldehyde

Comprehensive Overview of 2-(Difluoromethyl)-3-methoxy-6-methylpyridine-4-carboxaldehyde (CAS No. 1804869-06-4)

2-(Difluoromethyl)-3-methoxy-6-methylpyridine-4-carboxaldehyde (CAS No. 1804869-06-4) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique difluoromethyl and methoxy functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, featuring a pyridine core, makes it particularly valuable for applications requiring precise chemical modifications. Researchers and industry professionals are increasingly exploring its potential due to its stability and reactivity under controlled conditions.

The growing interest in 2-(Difluoromethyl)-3-methoxy-6-methylpyridine-4-carboxaldehyde is closely tied to the rising demand for fluorinated compounds in modern chemistry. Fluorination is a key strategy in drug design, as it often enhances bioavailability and metabolic stability. This compound’s difluoromethyl group is a prime example of how subtle structural changes can lead to significant improvements in performance. Additionally, its methoxy and aldehyde functionalities provide multiple sites for further chemical transformations, making it a valuable building block for synthetic chemists.

In the context of current trends, 2-(Difluoromethyl)-3-methoxy-6-methylpyridine-4-carboxaldehyde aligns with the broader shift toward sustainable chemistry and green synthesis. As industries seek to minimize environmental impact, compounds like this one are being evaluated for their efficiency and reduced waste potential. Its role in catalysis and ligand design is also under investigation, particularly in reactions that require high selectivity and yield. These attributes make it a subject of interest in academic and industrial research alike.

Another area where 2-(Difluoromethyl)-3-methoxy-6-methylpyridine-4-carboxaldehyde shows promise is in the development of advanced materials. Its structural features allow it to participate in the creation of polymers and coatings with tailored properties. For instance, the incorporation of fluorinated pyridines into materials can enhance thermal stability and resistance to degradation. This has implications for industries ranging from electronics to automotive, where durability and performance are critical.

From a commercial perspective, the availability and scalability of 2-(Difluoromethyl)-3-methoxy-6-methylpyridine-4-carboxaldehyde are key considerations. Suppliers and manufacturers are focusing on optimizing production processes to meet the growing demand. Quality control and purity standards are paramount, especially for applications in pharmaceutical intermediates and fine chemicals. Ensuring consistent batch-to-batch reproducibility is essential for maintaining trust among end-users.

In summary, 2-(Difluoromethyl)-3-methoxy-6-methylpyridine-4-carboxaldehyde (CAS No. 1804869-06-4) represents a compelling example of how specialized organic compounds can drive innovation across multiple industries. Its unique combination of functional groups and reactivity profiles positions it as a valuable tool for researchers and developers. As the scientific community continues to explore its potential, this compound is likely to play an increasingly important role in the advancement of chemistry and material science.